4-fluoro-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide

• Molecular Formula: C18H17FN2O3
• Molecular Weight: 328.3 g/mol
• IUPAC Name: 4-fluoro-N-[3-(morpholine-4-carbonyl)phenyl]benzamide
• InChI: InChI=1S/C18H17FN2O3/c19-15-6-4-13(5-7-15)17(22)20-16-3-1-2-14(12-16)18(23)21-8-10-24-11-9-21/h1-7,12H,8-11H2,(H,20,22)
• InChI Key: BOFFPFZWQQTZRH-UHFFFAOYSA-N
• SMILES: C1COCCN1C(=O)C2=CC(=CC=C2)NC(=O)C3=CC=C(C=C3)F

Description

4-fluoro-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide, also known as FMCPB, is a chemical compound that has been studied for its potential use in scientific research. This compound belongs to a class of molecules known as benzamides and has been found to exhibit interesting properties that make it useful in various fields of study.

Mechanism of Action

The exact mechanism of action of 4-fluoro-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide is not yet fully understood. However, it has been found to interact with various neurotransmitter receptors, including dopamine and serotonin receptors, which are known to play a key role in the development of neurological disorders.
Biochemical and Physiological Effects:
Studies have shown that 4-fluoro-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide can modulate the release of neurotransmitters in the brain, leading to changes in neural activity and behavior. In addition, this compound has been found to exhibit antioxidant properties, which may help protect against oxidative stress and neurodegeneration.

Advantages and Limitations for Lab Experiments

One advantage of using 4-fluoro-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide in lab experiments is its relatively high potency and selectivity for certain neurotransmitter receptors. However, one limitation is that its effects may vary depending on the specific experimental conditions, such as the concentration of the compound and the type of cells or tissues being studied.

Future Directions

There are several potential future directions for research involving 4-fluoro-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide. One area of interest is the development of new drugs based on the structure of 4-fluoro-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide, which may have improved efficacy and fewer side effects. Another direction is the study of the compound's effects on other neurotransmitter systems, such as the glutamatergic and GABAergic systems, which are also involved in neurological disorders. Finally, further research is needed to fully understand the mechanism of action of 4-fluoro-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide and its potential therapeutic applications.

Synthesis Methods

The synthesis of 4-fluoro-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide involves a multi-step process that starts with the reaction of 4-fluoroaniline and 3-(4-morpholinylcarbonyl)benzoic acid to form an intermediate product. This intermediate is then reacted with thionyl chloride to form the corresponding acid chloride, which is subsequently reacted with 4-morpholin-4-ylphenylamine to give the final product, 4-fluoro-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide.

Scientific Research Applications

4-fluoro-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide has been studied for its potential use in various fields of scientific research, including neuroscience, pharmacology, and medicinal chemistry. In particular, this compound has been found to exhibit interesting properties that make it useful in the study of certain neurological disorders, such as Parkinson's disease and schizophrenia.